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Compound of Interest

Compound Name: Aspulvinone O

Cat. No.: B15616905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for key in vitro assays to evaluate the

biological activity of Aspulvinone O, a natural compound with potential therapeutic

applications. The methodologies described herein are based on published research and are

intended to guide researchers in setting up and performing these experiments.

Aspulvinone O as an Inhibitor of Glutamic-
Oxaloacetic Transaminase 1 (GOT1) in Pancreatic
Cancer Cells
Aspulvinone O has been identified as a potent inhibitor of GOT1, an enzyme crucial for the

metabolic reprogramming of pancreatic ductal adenocarcinoma (PDAC) cells.[1][2][3] In PDAC,

KRAS mutations drive a non-canonical glutamine metabolism pathway where GOT1 converts

glutamine-derived aspartate to oxaloacetate, a process that supports NADPH production and

maintains redox balance, thereby promoting cell proliferation.[4][5] Inhibition of GOT1 by

Aspulvinone O sensitizes PDAC cells to oxidative stress and suppresses their growth.[1][2][3]

Signaling Pathway of Aspulvinone O in Pancreatic
Ductal Adenocarcinoma
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PDAC Cell

Glutamine Aspartate
Oxaloacetate

GOT1
NADPH Redox Balance Cell Proliferation

Aspulvinone O GOT1
Inhibits

Prepare 100 µL reaction mix:
- 4 mM Aspartate

- 1 mM α-KG
- 1 U/mL malate dehydrogenase

- 1 mM NADH
- 0.1 mg/mL GOT1

Add varying concentrations of
Aspulvinone O

Measure absorbance at 340 nm

Analyze data and calculate IC50

 

Mix α-glucosidase with varying
concentrations of Aspulvinone O

Incubate at 37°C for 10 min

Add pNPG to start the reaction

Incubate at 37°C for 20-30 min

Stop reaction with Na2CO3

Measure absorbance at 405 nm

Calculate % Inhibition
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Seed RAW 264.7 cells and
incubate for 24h

Pre-treat with Aspulvinone O
for 1h

Stimulate with LPS and
incubate for 24h

Collect supernatant

Mix supernatant with Griess reagent

Measure absorbance at 540 nm

Quantify NO production
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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